Cas no 1806749-69-8 (3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806749-69-8
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4840046
• Update Time: 2025-10-20

3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-7-4(3-10)6(18-9(11,12)13)2-5(14-7)8(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： PLEUXKOAQFENFW-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(C(=O)O)=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806749-69-8): A Comprehensive Overview

3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806749-69-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoromethyl, methoxy, and trifluoromethoxy substituent on a pyridine ring, offers a broad range of applications in the development of novel therapeutic agents.

The chemical structure of 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid is particularly noteworthy due to its ability to modulate various biological targets. The presence of the fluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Additionally, the methoxy and trifluoromethoxy substituents contribute to the compound's electronic properties, influencing its reactivity and binding affinity to specific receptors.

Recent studies have highlighted the potential of 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain cancer cell lines. The unique combination of functional groups allows it to interact with key enzymes involved in cancer progression, such as kinases and proteases, thereby inhibiting tumor growth and metastasis.

In addition to its anticancer properties, 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid has shown promise in the treatment of neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the development of new drugs targeting conditions such as depression, anxiety, and Parkinson's disease.

The synthesis of 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-methoxypyridine with trifluoromethylating agents followed by carboxylation and fluorination steps. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The physicochemical properties of 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid are also well-characterized. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug formulation processes.

In terms of safety and toxicity, preliminary studies suggest that 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing research is focused on understanding the pharmacokinetics and pharmacodynamics of this compound to ensure its safe and effective use in medical applications.

The potential applications of 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid extend beyond traditional pharmaceuticals. In the field of agrochemistry, this compound has shown activity against certain plant pathogens, making it a candidate for developing new fungicides or herbicides. Additionally, its unique electronic properties make it a valuable intermediate in the synthesis of advanced materials for electronics and energy storage applications.

In conclusion, 3-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806749-69-8) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique structural features and functional groups offer a wide range of opportunities for innovative research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing our understanding and treatment of complex diseases.